Cas no 117298-83-6 (2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)-)

• Product Name: 2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)-
• CAS No: 117298-83-6
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD24189707
• CID: 3656088
• PubChem ID: 14834332
• Update Time: 2025-10-29

2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)-
• 1-(6-Methoxypyridin-3-yl)imidazolidin-2-one
• 117298-83-6
• DB-126631
• 1-(6-methoxy-3-pyridinyl)-2-Imidazolidinone
• A1-14267

• MDL： MFCD24189707
• Inchi： 1S/C9H11N3O2/c1-14-8-3-2-7(6-11-8)12-5-4-10-9(12)13/h2-3,6H,4-5H2,1H3,(H,10,13)
• InChI Key： RAXVQXPCXDDPQW-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OC)N=C2)CCN1

Computed Properties

• Exact Mass: 193.085126602Da
• Monoisotopic Mass: 193.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)-

Comprehensive Overview of 2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)- (CAS No. 117298-83-6)

The compound 2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)- (CAS No. 117298-83-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an imidazolidinone core linked to a 6-methoxy-3-pyridinyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals often search for terms like "2-Imidazolidinone derivatives", "CAS 117298-83-6 applications", and "6-methoxy-3-pyridinyl synthesis" to explore its potential.

In recent years, the demand for heterocyclic compounds like 2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)- has surged due to their role in drug discovery. This compound is particularly relevant in the development of kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. Searches for "imidazolidinone-based drugs" and "pyridine derivatives in medicine" reflect this trend. Its methoxy-pyridine group also contributes to enhanced solubility and bioavailability, a hot topic in pharmaceutical formulation.

From a synthetic chemistry perspective, CAS 117298-83-6 is often discussed alongside "green chemistry approaches" and "catalytic methods", as researchers seek sustainable ways to produce such intermediates. The compound's imidazolidinone ring is a versatile scaffold, enabling modifications that cater to structure-activity relationship (SAR) studies. Questions like "how to optimize imidazolidinone synthesis" or "pyridinyl modifications for drug design" are frequently explored in academic forums.

Beyond pharmaceuticals, 2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)- finds applications in agrochemical innovation, particularly in designing crop protection agents. Its structural features align with the search for "eco-friendly pesticides" and "low-toxicity fungicides", addressing global concerns about sustainable agriculture. The 6-methoxy-3-pyridinyl group's electron-rich nature also makes it a candidate for material science applications, such as organic semiconductors.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, topics often queried as "CAS 117298-83-6 characterization methods". Its stability under various pH conditions and thermal properties are critical for process chemistry optimization, another area of high search volume. The rise of AI-driven molecular modeling has further increased interest in predicting its reactivity and binding affinities.

In conclusion, 2-Imidazolidinone, 1-(6-methoxy-3-pyridinyl)- (CAS No. 117298-83-6) represents a multifaceted compound with broad interdisciplinary relevance. Its integration into drug development pipelines, agrochemical solutions, and advanced materials underscores its importance in modern science. As research evolves, queries such as "imidazolidinone patents 2023" or "pyridinyl heterocycles in green chemistry" will continue to drive innovation around this molecule.